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Introduction

5-Bromo-2-hydroxybenzaldehyde, also known as 5-bromosalicylaldehyde, is an organic
compound with the molecular formula C7HsBrO2.[1][2] This substituted benzaldehyde is a
valuable intermediate in organic synthesis, particularly in the development of novel
pharmaceutical agents and chemical sensors. Its structure, featuring a hydroxyl group and a
bromine atom ortho and para to the aldehyde group respectively, imparts unique chemical
reactivity and biological activity to its derivatives.[3]

This technical guide provides a comprehensive overview of the theoretical and experimental
analysis of 5-bromo-2-hydroxybenzaldehyde. We will delve into its synthesis, structural
elucidation, spectroscopic characterization, and its burgeoning applications in drug
development. This document is intended for researchers, scientists, and professionals in the
fields of medicinal chemistry, materials science, and analytical chemistry.

Synthesis and Characterization

The most common method for the synthesis of 5-bromo-2-hydroxybenzaldehyde is the
electrophilic bromination of salicylaldehyde.[1] This reaction is typically carried out at low
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temperatures to control selectivity and minimize the formation of byproducts.

Experimental Protocol: Synthesis of 5-Bromo-2-
hydroxybenzaldehyde

Materials:

Salicylaldehyde

Bromine

Glacial Acetic Acid

Ice-cold water

Ethanol
Procedure:
¢ Dissolve salicylaldehyde (0.02 moles) in glacial acetic acid.

e Slowly add a solution of bromine (0.02 moles) in glacial acetic acid to the salicylaldehyde
solution while stirring and maintaining a low temperature.

 After the addition is complete, continue stirring for a few hours to ensure the reaction goes to
completion.

e Pour the reaction mixture into ice-cold water to precipitate the crude product.
o Collect the solid product by filtration and wash with cold water.

o Recrystallize the crude product from ethanol to obtain pure 5-bromo-2-
hydroxybenzaldehyde.[4]

Workflow for Synthesis and Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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